Cas no 2172462-64-3 (4-(2-bromo-5-methoxyphenyl)-1-ethylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(2-bromo-5-methoxyphenyl)-1-ethylpyrrolidine-3-carboxylic acid
• CAS No: 2172462-64-3
• MF: C₁₄H₁₈BrNO₃
• MW: 328.201623439789
• CID: 6541203
• PubChem ID: 165530034
• Update Time: 2025-07-21

4-(2-bromo-5-methoxyphenyl)-1-ethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-5-methoxyphenyl)-1-ethylpyrrolidine-3-carboxylic acid
• EN300-1455052
• 2172462-64-3

• Inchi： 1S/C14H18BrNO3/c1-3-16-7-11(12(8-16)14(17)18)10-6-9(19-2)4-5-13(10)15/h4-6,11-12H,3,7-8H2,1-2H3,(H,17,18)
• InChI Key： COMKAUUGBKBQFW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1CN(CC)CC1C(=O)O)OC

Computed Properties

• Exact Mass: 327.04701g/mol
• Monoisotopic Mass: 327.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-(2-bromo-5-methoxyphenyl)-1-ethylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-(2-bromo-5-methoxyphenyl)-1-ethylpyrrolidine-3-carboxylic acid (CAS No. 2172462-64-3)

4-(2-bromo-5-methoxyphenyl)-1-ethylpyrrolidine-3-carboxylic acid (CAS No. 2172462-64-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of pyrrolidine derivatives, which are widely explored for their potential applications in drug discovery and development. The presence of a bromo and methoxy functional group in its aromatic ring, combined with the carboxylic acid moiety, makes it a versatile intermediate for synthesizing more complex molecules.

Researchers and chemists are increasingly interested in 4-(2-bromo-5-methoxyphenyl)-1-ethylpyrrolidine-3-carboxylic acid due to its potential role in medicinal chemistry. The compound's structure suggests it could be a valuable building block for designing small-molecule inhibitors or ligands targeting specific biological pathways. Its CAS No. 2172462-64-3 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in drug discovery and biochemical assays.

One of the key trends in modern pharmaceutical research is the focus on structure-activity relationships (SAR), and this compound fits perfectly into such studies. The bromo substituent offers a reactive site for further modifications, while the methoxy group can influence the compound's electronic properties and binding affinity. These features make 4-(2-bromo-5-methoxyphenyl)-1-ethylpyrrolidine-3-carboxylic acid a promising candidate for exploring new therapeutic agents.

In addition to its pharmaceutical potential, this compound is also relevant in material science. The pyrrolidine core is known for its conformational flexibility, which can be exploited in designing functional materials with tailored properties. The carboxylic acid group further enhances its utility by enabling covalent bonding to other molecules or surfaces, making it a valuable tool in nanotechnology and surface chemistry applications.

The synthesis and characterization of 4-(2-bromo-5-methoxyphenyl)-1-ethylpyrrolidine-3-carboxylic acid are subjects of ongoing research. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity. These studies are crucial for ensuring the compound's suitability for further applications in high-throughput screening and lead optimization processes.

Given the increasing demand for innovative chemical entities, CAS No. 2172462-64-3 represents a valuable addition to the toolkit of researchers working in organic synthesis and drug design. Its unique combination of functional groups opens up numerous possibilities for creating derivatives with enhanced biological activity or material properties. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing cutting-edge research.

For those interested in sourcing or studying 4-(2-bromo-5-methoxyphenyl)-1-ethylpyrrolidine-3-carboxylic acid, it is essential to consult reliable suppliers and literature to ensure accurate data and high-quality samples. The compound's CAS No. 2172462-64-3 serves as a critical identifier in global chemical databases, facilitating its traceability and regulatory compliance in various research settings.